Cas no 2172198-95-5 (2-{1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid)

• Product Name: 2-{1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid
• CAS No: 2172198-95-5
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5767422
• PubChem ID: 165517306
• Update Time: 2025-11-06

2-{1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172198-95-5
• EN300-1511461
• 2-{1-[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid
• 2-{1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid

• Inchi： 1S/C27H25BrN2O5/c1-2-13-30(15-25(31)32)26(33)17-11-12-23(28)24(14-17)29-27(34)35-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,14,22H,2,13,15-16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： WZUWERQRHHKMLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(CC(=O)O)CCC)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid

Comprehensive Overview of 2-{1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid (CAS No. 2172198-95-5)

2-{1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid (CAS No. 2172198-95-5) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its complex structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," highlighting its relevance in modern drug discovery and biotechnology applications.

The compound's unique 4-bromo-3-aminophenyl moiety enhances its reactivity, enabling selective modifications in multi-step synthetic pathways. This property aligns with trending topics like "targeted drug delivery" and "precision medicine," where customized molecular architectures are critical. Laboratories frequently inquire about "Fmoc deprotection conditions" or "brominated aromatic building blocks," reflecting its role in optimizing synthetic efficiency.

From a structural perspective, the N-propylformamido side chain and acetic acid terminus contribute to its solubility in polar organic solvents, a feature often discussed in forums about "solvent compatibility in peptide synthesis." The CAS registry number 2172198-95-5 ensures precise identification in chemical databases, addressing common queries like "CAS number verification for research chemicals."

Recent publications emphasize its utility in developing peptide-based therapeutics, particularly for neurodegenerative diseases—a hotspot in 2024 biomedical research. The integration of Fmoc chemistry with bromo-functionalized aromatics supports innovations in "high-throughput screening" and "combinatorial chemistry."

Quality control protocols for this compound often focus on HPLC purity (>98%) and spectroscopic validation (NMR, MS), topics frequently searched alongside "analytical characterization of synthetic intermediates." Its stability under inert atmospheres makes it suitable for "long-term storage of sensitive reagents," another common concern among researchers.

In summary, 2-{1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid exemplifies the intersection of advanced organic chemistry and cutting-edge biomedical applications. Its design addresses key challenges in "peptide backbone modification" and "protecting group strategies," cementing its status as a vital tool for 21st-century molecular science.